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Compound of Interest

Compound Name: 5-Amino-3,4-dimethylisoxazole

Cat. No.: B017700 Get Quote

For researchers, scientists, and professionals in drug development, the purity of chemical

reagents is paramount to the accuracy and reproducibility of experimental results. This guide

provides a comparative analysis of 5-Amino-3,4-dimethylisoxazole, a key intermediate in the

synthesis of pharmaceuticals like sulfamethoxazole, from different commercial suppliers.[1][2]

This analysis is based on standardized analytical protocols to ensure a fair and objective

comparison.

Purity Comparison Summary
The purity of 5-Amino-3,4-dimethylisoxazole from three fictional representative suppliers

(Supplier X, Supplier Y, and Supplier Z) was assessed using High-Performance Liquid

Chromatography (HPLC). The results, including retention time and the percentage of

impurities, are summarized in the table below.

Supplier Lot Number
Stated
Purity (%)

Measured
Purity
(HPLC Area
%)

Retention
Time (min)

Major
Impurity
(Area %)

Supplier X SX-2024-001 ≥98.5 99.2 5.4 0.5

Supplier Y SY-2024-002 >98.0 98.6 5.4 1.1

Supplier Z SZ-2024-003 97 97.5 5.5 2.0
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Experimental Workflow and Data Analysis
The following diagrams illustrate the experimental workflow for the purity comparison and the

logical process for supplier selection based on the analytical data.
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Figure 1: Experimental workflow for purity comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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